Cas no 868980-92-1 (N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide)

• Product Name: N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide
• CAS No: 868980-92-1
• MF: C₁₉H₁₉BrFN₃O₅S
• MW: 500.338666200638
• CID: 6603069
• PubChem ID: 18561359
• Update Time: 2025-10-30

N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide
• Ethanediamide, N1-[[3-[(4-bromophenyl)sulfonyl]-2-oxazolidinyl]methyl]-N2-[(4-fluorophenyl)methyl]-
• N1-((3-((4-bromophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(4-fluorobenzyl)oxalamide
• N-[[3-(4-bromophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-[(4-fluorophenyl)methyl]oxamide
• 868980-92-1
• AKOS024613879
• N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide
• F1843-0006

• Inchi： 1S/C19H19BrFN3O5S/c20-14-3-7-16(8-4-14)30(27,28)24-9-10-29-17(24)12-23-19(26)18(25)22-11-13-1-5-15(21)6-2-13/h1-8,17H,9-12H2,(H,22,25)(H,23,26)
• InChI Key： ZVSKTMKZXHLNBG-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C(Br)C=C2)(=O)=O)CCO1)(=O)C(NCC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 499.02128g/mol
• Monoisotopic Mass: 499.02128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• pka: 12.07±0.46(Predicted)

Additional information on N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide

Professional Introduction to N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide (CAS No. 868980-92-1)

N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'(4-fluorophenyl)methylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 868980-92-1, represents a novel class of molecules with potential applications in drug discovery and molecular chemistry. Its unique structural features, characterized by a combination of sulfonyl, oxazolidinone, and fluorophenyl groups, make it a subject of intense study for its biochemical properties and synthetic utility.

The structural framework of N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'(4-fluorophenyl)methylethanediamide incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a 4-bromobenzenesulfonyl moiety enhances its interaction with biological targets, while the 1,3-oxazolidin-2-one ring provides stability and flexibility to the molecule. Additionally, the 4-fluorophenyl group introduces electronic properties that can modulate the compound's pharmacokinetic behavior.

In recent years, this compound has been explored in various research contexts, particularly in the development of novel therapeutic agents. Its bifunctional nature, combining a sulfonamide group with an amine moiety, makes it a versatile intermediate in synthetic chemistry. Researchers have leveraged these properties to design molecules with enhanced binding affinity and selectivity for specific biological targets.

The sulfonamide group in N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'(4-fluorophenyl)methylethanediamide is particularly noteworthy for its role in drug design. Sulfonamides are well-known for their ability to form stable hydrogen bonds with biological targets, making them valuable in the development of small-molecule inhibitors. The incorporation of this group into the compound's structure suggests potential applications in the inhibition of enzymes and receptors involved in various disease pathways.

The oxazolidinone ring is another critical feature of this molecule. Oxazolidinones are heterocyclic compounds that have been widely used in medicinal chemistry due to their stability and ability to engage in multiple non-covalent interactions with biological targets. The presence of this ring in N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'(4-fluorophenyl)methylethanediamide contributes to its binding affinity and pharmacological activity.

The fluorine atom in the 4-fluorophenyl group is another key feature that influences the compound's properties. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of fluorine in this compound may enhance its bioavailability and reduce susceptibility to metabolic degradation.

In terms of synthetic applications, N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'(4-fluorophenyl)methylethanediamide serves as a valuable building block for more complex molecules. Its reactive functional groups allow for further derivatization, enabling researchers to explore new chemical space and discover novel therapeutic candidates.

The compound has been studied in various biochemical assays to evaluate its interactions with biological targets. Preliminary findings suggest that it exhibits promising activity against certain enzymes and receptors relevant to inflammatory diseases and cancer. These early results have prompted further investigation into its potential as a lead compound for drug development.

The synthesis of N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'(4-fluorophenyl)methylethanediamide involves multi-step organic reactions that showcase the compound's synthetic versatility. The process typically starts with the preparation of key intermediates such as 4-bromobenzenesulfonyl chloride and 4-fluorophenylamine, followed by condensation reactions with appropriate precursors to form the oxazolidinone ring.

The use of advanced synthetic techniques has allowed researchers to optimize the yield and purity of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups efficiently. These advancements have made it possible to produce larger quantities of the compound for both research and potential commercial applications.

The potential applications of N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'()methylethanediamide extend beyond drug discovery into materials science and catalysis. Its unique structural features make it a candidate for designing novel ligands and catalysts that can be used in various industrial processes.

In conclusion, N-{< strong > 3 - ( 4 - bromobenzenesulfonyl ) - 1 , 3 - oxazolidin - 2 - ylmethyl strong > } - N ' ( < strong > 4 - fluoro phen y l strong > ) meth y lethanedi am ide ( CAS No . 868980 - 92 - 1 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with its synthetic versatility , make it a valuable tool for drug discovery and molecular chemistry . As research continues to uncover new applications for this compound , its importance in the field is likely to grow further . p >